2-Hydroxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-hydroxy-6-[(E)-2-naphthalen-1-ylethenyl]benzoate
• InChI: InChI=1S/C20H16O3/c1-23-20(22)19-16(9-5-11-18(19)21)13-12-15-8-4-7-14-6-2-3-10-17(14)15/h2-13,21H,1H3/b13-12+
• InChI Key: VRSIKPVYGSCFRW-OUKQBFOZSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1O)C=CC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: COC(=O)C1=C(C=CC=C1O)/C=C/C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H16O3
• Molecular Weight: 304.3 g/mol

Description

2-Hydroxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester, abbreviated 2-HNVM, is an organic compound used for various scientific research applications. It is a derivative of benzoic acid and is composed of a benzene ring with two hydroxyl groups, two naphthalene rings, and a vinyl group. This compound has been studied for its potential applications in drug development, the synthesis of novel compounds, and the investigation of biochemical processes.

Scientific Research Applications

Catalysis and Organic Synthesis Applications

Research has explored the catalytic properties and applications of related compounds in organic synthesis. For instance, the hydroesterification of 2-vinyl-6-methoxynaphthalene to various esters has been investigated using palladium complexes, highlighting the role of these catalysts in achieving high activity and selectivity in ester formation. This process is significant for the synthesis of complex organic molecules, offering insights into the efficiency of different catalysts and conditions (Atla, Kelkar, & Chaudhari, 2009).

Liquid Crystalline Properties

The synthesis and characterization of compounds with a naphthalene ring system have revealed their potential in creating materials with liquid crystalline properties. This includes the investigation of mesogenic series containing naphthoic acid and Schiff base-ester linkages, underscoring their applications in the development of new materials for electronic and photonic devices (Thaker et al., 2012).

Material Science and Memory Devices

The development of homopolymer nanofilm-based ternary memory devices using monomers related to the compound of interest has demonstrated the versatility of these materials in electronic applications. The study indicates the potential for high capacity memory and flexible electronics, showcasing the significant role of chemical synthesis in advancing material science (Wang et al., 2018).

Corrosion Inhibition

The theoretical and experimental synthesis of compounds related to 2-Hydroxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester has shown their effectiveness as inhibitors against the corrosion of mild steel in acidic environments. This application is crucial for protecting industrial equipment and structures from corrosion, demonstrating the practical implications of synthetic organic chemistry in industrial maintenance (Arrousse et al., 2021).